5-(3-chlorophenyl)-N-(5-methyl-2,1,3-benzothiadiazol-4-yl)-2-furamide

• IUPAC Name: 5-(3-chlorophenyl)-N-(5-methyl-2,1,3-benzothiadiazol-4-yl)furan-2-carboxamide
• InChI: InChI=1S/C18H12ClN3O2S/c1-10-5-6-13-17(22-25-21-13)16(10)20-18(23)15-8-7-14(24-15)11-3-2-4-12(19)9-11/h2-9H,1H3,(H,20,23)
• InChI Key: YVZQESFZURVEQK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=NSN=C2C=C1)NC(=O)C3=CC=C(O3)C4=CC(=CC=C4)Cl
• Molecular Formula: C18H12ClN3O2S
• DSSTOX Substance ID: DTXSID00387444
• Molecular Weight: 369.8 g/mol
• CAS RN: 6191-69-1

Description

5-(3-chlorophenyl)-N-(5-methyl-2,1,3-benzothiadiazol-4-yl)-2-furamide, also known as MBZM, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is a furamide derivative of benzothiadiazole and has been found to have a wide range of biochemical and physiological effects. In

Mechanism of Action

5-(3-chlorophenyl)-N-(5-methyl-2,1,3-benzothiadiazol-4-yl)-2-furamide acts as a positive allosteric modulator of the benzodiazepine receptor. It enhances the binding of the neurotransmitter gamma-aminobutyric acid (GABA) to the receptor, leading to an increase in the inhibitory effects of GABA on neuronal activity. This results in the anxiolytic, sedative, and muscle relaxant effects of this compound.
Biochemical and Physiological Effects:
This compound has been found to have a wide range of biochemical and physiological effects. It has been shown to reduce anxiety and induce sedation in animal models. It has also been found to have muscle relaxant effects. In addition, this compound has been shown to have anticonvulsant effects and to enhance the effects of other anticonvulsant drugs.

Advantages and Limitations for Lab Experiments

One of the advantages of using 5-(3-chlorophenyl)-N-(5-methyl-2,1,3-benzothiadiazol-4-yl)-2-furamide in lab experiments is its high affinity for the benzodiazepine receptor, which makes it a useful tool for studying the receptor's function. However, one limitation is that this compound has a relatively short half-life, which can make it difficult to maintain a consistent level of the compound in experiments.

Future Directions

There are several future directions for research on 5-(3-chlorophenyl)-N-(5-methyl-2,1,3-benzothiadiazol-4-yl)-2-furamide. One area of interest is the development of new compounds that have similar or improved effects compared to this compound. Another area of research is the investigation of the potential therapeutic applications of this compound, particularly in the treatment of anxiety disorders and epilepsy. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its effects on the benzodiazepine receptor.

Synthesis Methods

The synthesis of 5-(3-chlorophenyl)-N-(5-methyl-2,1,3-benzothiadiazol-4-yl)-2-furamide involves the reaction of 5-methyl-2,1,3-benzothiadiazol-4-amine with 3-chlorobenzoyl chloride in the presence of triethylamine and then reacting the resulting intermediate with furfurylamine. The final product is obtained after purification by recrystallization.

Scientific Research Applications

5-(3-chlorophenyl)-N-(5-methyl-2,1,3-benzothiadiazol-4-yl)-2-furamide has been widely studied for its potential applications in scientific research. One of the key areas of research has been in the field of neuroscience, where this compound has been shown to have a high affinity for the benzodiazepine receptor. This receptor is involved in the regulation of anxiety, sleep, and muscle relaxation. This compound has been found to have anxiolytic, sedative, and muscle relaxant effects in animal models.